(Z)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[6-ethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C20H19N3O3S2/c1-3-26-13-8-9-15-17(12-13)28-20(23(15)10-11-25-2)22-18(24)19-21-14-6-4-5-7-16(14)27-19/h4-9,12H,3,10-11H2,1-2H3
• InChI Key: HIEPQQBHSRRCNM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=NC4=CC=CC=C4S3)S2)CCOC
• Molecular Formula: C20H19N3O3S2
• Molecular Weight: 413.5 g/mol

Description

Synthesis Analysis

The synthesis of similar benzo[d]thiazol derivatives has been reported in the literature. The process typically involves a two-step reaction. The intermediate 2-(2-bromoethoxy)benzo[d]thiazole is synthesized and undergoes a nucleophilic substitution reaction with 1,2-dibromoethane. Then, the 2-(2-bromoethoxy)benzo[d]thiazole formed is reacted with substituted phenols.

Molecular Structure Analysis

The molecular structure of this compound includes a benzo[d]thiazol-2(3H)-ylidene moiety, which is a heterocyclic aromatic hydrocarbon containing phenyl and thiazole rings, as well as sulfur and nitrogen atoms in its structure.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the search results, benzo[d]thiazol derivatives have been synthesized and investigated for their potential antidepressant and anticonvulsant effects.

Scientific Research Applications

Organic Solar Cells and Photovoltaics

• This compound has been investigated as a building block for conjugated polymers used in organic solar cells. Researchers have synthesized copolymers containing this benzothiazole-based unit along with fluorene comonomers. .

Insecticidal Properties

• Some derivatives of this compound have shown favorable insecticidal potential. In particular, they exhibit efficacy against pests like the oriental armyworm and diamondback moth. .

RNA Synthesis and Modification

• Researchers at the UK MRC Molecular Biology Laboratory have reported a dual-residue primary chain spatial gate for controlling the synthesis of 2’-O-methyl and 2’-O-(2-methoxyethyl) RNA. .

Mechanism of Action

The mechanism of action for similar benzo[d]thiazol derivatives has been studied in the context of their antidepressant activity. It was found that these compounds may exert their effects by increasing the concentrations of serotonin and norepinephrine.